Cas no 130409-05-1 (Substance P,8-(4-benzoyl-L-phenylalanine)-)

Substance P,8-(4-benzoyl-L-phenylalanine)- structure
130409-05-1 structure
Product name:Substance P,8-(4-benzoyl-L-phenylalanine)-
CAS No:130409-05-1
MF:C70H102N18O14S
MW:1451.73608
CID:168868
PubChem ID:25078149

Substance P,8-(4-benzoyl-L-phenylalanine)- Chemical and Physical Properties

Names and Identifiers

    • Substance P,8-(4-benzoyl-L-phenylalanine)-
    • (p-Bz-Phe8)-Substance P, (Bpa8)-Substance P
    • H-ARG-PRO-LYS-PRO-GLN-GLN-PHE-P-BZ-PHE-GLY-LEU-MET-NH2
    • substance P, Bpa(8)-
    • 8-(4-Benzoyl-L-phenylalanine)substance P
    • 8-(p-Benzoyl-L-phenylalanine)-substance P
    • 8-BPA-substance P
    • Bpa(8)-SP
    • Substance P, benzoylphenylalanyl(8)-
    • 130409-05-1
    • Substance P, 8-(4-benzoyl-L-phenylalanine)-
    • DTXSID30156529
    • Inchi: InChI=1S/C70H102N18O14S/c1-41(2)37-51(64(97)81-47(60(75)93)31-36-103-3)80-58(91)40-79-61(94)52(39-43-23-25-45(26-24-43)59(92)44-17-8-5-9-18-44)85-65(98)53(38-42-15-6-4-7-16-42)86-63(96)48(27-29-56(73)89)82-62(95)49(28-30-57(74)90)83-66(99)55-22-14-35-88(55)69(102)50(20-10-11-32-71)84-67(100)54-21-13-34-87(54)68(101)46(72)19-12-33-78-70(76)77/h4-9,15-18,23-26,41,46-55H,10-14,19-22,27-40,71-72H2,1-3H3,(H2,73,89)(H2,74,90)(H2,75,93)(H,79,94)(H,80,91)(H,81,97)(H,82,95)(H,83,99)(H,84,100)(H,85,98)(H,86,96)(H4,76,77,78)/t46-,47-,48-,49-,50-,51-,52-,53-,54-,55-/m0/s1
    • InChI Key: ZQMKXQSZKNGIBC-CXLWOFLVSA-N
    • SMILES: NCCCC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)N)CCSC)=O)CC(C)C)=O)=O)CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O)CC1C=CC=CC=1)=O)CCC(=O)N)=O)CCC(=O)N)=O)=O)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)=O

Computed Properties

  • Exact Mass: 1450.75516
  • Monoisotopic Mass: 1450.754361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 103
  • Rotatable Bond Count: 44
  • Complexity: 2900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 562
  • XLogP3: -1

Experimental Properties

  • PSA: 533.7

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